Cas no 1805090-12-3 (3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-methanol)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-methanol
• CAS No: 1805090-12-3
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4806847
• Update Time: 2025-06-11

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-methanol

• Inchi： 1S/C9H8F2N2O2/c1-15-9-6(3-12)5(4-14)2-7(13-9)8(10)11/h2,8,14H,4H2,1H3
• InChI Key： KZEHTJKRWZIQHB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C(C#N)=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 0.6
• Topological Polar Surface Area: 66.1

Additional information on 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-methanol

Introduction to 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-methanol (CAS No. 1805090-12-3)

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805090-12-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a methoxy group, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The cyano group (-CN) attached to the pyridine ring introduces a polar character to the molecule, which can influence its solubility and reactivity. This feature is particularly valuable in medicinal chemistry, where solubility and interaction with biological targets are critical factors. Additionally, the difluoromethyl group (-CF₂) is known for its ability to enhance metabolic stability and binding affinity, making it a common moiety in drug design. The methoxy group (-OCH₃) further modulates the electronic properties of the molecule, contributing to its overall pharmacological profile.

In recent years, there has been growing interest in exploring novel pyridine derivatives for their potential therapeutic applications. The structural features of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-methanol make it an attractive scaffold for designing compounds with improved pharmacokinetic properties and enhanced biological activity. For instance, studies have shown that pyridine derivatives can exhibit potent effects on various biological targets, including enzymes and receptors involved in inflammation, pain, and cancer.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of functional groups allows for diverse modifications, enabling researchers to fine-tune its properties for specific applications. For example, the cyano group can be further functionalized into amides or carboxylic acids, while the methoxy group can be replaced with other alkoxy or acyl groups. These modifications open up numerous possibilities for developing new analogs with tailored biological activities.

Recent advancements in computational chemistry have also facilitated the study of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-methanol. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing valuable insights into its potential pharmacological effects. These computational studies have helped researchers identify key structural features that contribute to its binding affinity and selectivity, guiding the design of more effective derivatives.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. Pyridine-based compounds are well-documented for their efficacy in crop protection, and the unique structural features of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-methanol suggest that it could be a valuable building block for such applications. Further research is needed to explore its activity against pests and weeds while ensuring environmental safety.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-methanol (CAS No. 1805090-12-3) represents a promising compound with significant potential in pharmaceutical and agrochemical research. Its unique structural composition and functional groups make it an attractive scaffold for designing molecules with improved biological activity and pharmacokinetic properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and crop protection strategies.